Cas no 1026633-81-7 (Butanoic acid, 4,4-difluoro-3-oxo-)

• Product Name: Butanoic acid, 4,4-difluoro-3-oxo-
• CAS No: 1026633-81-7
• MF: C₄H₄F₂O₃
• MW: 138.069568634033
• MDL: MFCD19231656
• CID: 5166252
• Update Time: 2025-05-26

Butanoic acid, 4,4-difluoro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4-difluoro-3-oxo-

• MDL： MFCD19231656
• Inchi： 1S/C4H4F2O3/c5-4(6)2(7)1-3(8)9/h4H,1H2,(H,8,9)
• InChI Key： HQZSNVHMLLTTRA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(=O)C(F)F

Additional information on Butanoic acid, 4,4-difluoro-3-oxo-

Butanoic acid, 4,4-difluoro-3-oxo- (CAS No. 1026633-81-7): An Overview of Its Properties and Applications in Modern Chemistry

Butanoic acid, 4,4-difluoro-3-oxo- (CAS No. 1026633-81-7) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and biology. This compound is characterized by its 4,4-difluoro and 3-oxo substitutions on the butanoic acid backbone, which impart distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Butanoic acid, 4,4-difluoro-3-oxo- is C₅H₆F₂O₂, and its molecular weight is approximately 138.10 g/mol. The presence of the difluoro groups significantly enhances the compound's stability and reactivity, making it a useful building block in organic synthesis. The 3-oxo substitution further contributes to its reactivity by creating a highly electrophilic carbonyl group that can participate in various chemical reactions.

In terms of physical properties, Butanoic acid, 4,4-difluoro-3-oxo- is a colorless liquid with a characteristic odor. It has a boiling point of around 150°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and manipulate in laboratory settings.

The synthesis of Butanoic acid, 4,4-difluoro-3-oxo- typically involves multi-step processes that include the introduction of the difluoro groups and the formation of the 3-oxo functionality. One common synthetic route involves the reaction of a suitable starting material with difluorocarbene followed by oxidation to form the ketone. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches, such as the use of transition metal catalysts and green solvents.

In the field of medicinal chemistry, Butanoic acid, 4,4-difluoro-3-oxo- has shown promise as an intermediate in the synthesis of novel drugs. The presence of the difluoro groups can enhance the metabolic stability and bioavailability of drug candidates, while the 3-oxo functionality can be used to introduce additional functional groups through various chemical transformations. For example, recent studies have explored the use of this compound in the development of anti-inflammatory agents and antiviral drugs.

One notable application of Butanoic acid, 4,4-difluoro-3-oxo- is in the synthesis of fluorinated ketones for use in imaging agents. Fluorinated compounds are often used in positron emission tomography (PET) due to their ability to provide high-resolution images of biological processes. The unique properties of Butanoic acid, 4,4-difluoro-3-oxo- make it an attractive candidate for developing new PET imaging agents that can improve diagnostic accuracy and patient outcomes.

In addition to its applications in drug development and imaging agents, Butanoic acid, 4,4-difluoro-3-oxo- has also been studied for its potential use in materials science. The presence of the difluoro groups can improve the thermal stability and mechanical properties of polymers and other materials. Recent research has focused on incorporating this compound into polymer matrices to create advanced materials with enhanced performance characteristics.

The environmental impact of Butanoic acid, 4,4-difluoro-3-oxo- is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks. Environmental studies have shown that this compound is biodegradable under certain conditions and does not accumulate in ecosystems at harmful levels.

In conclusion, Butanoic acid, 4,4-difluoro-3-oxo- (CAS No. 1026633-81-7) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique chemical structure makes it a valuable intermediate in organic synthesis and a promising candidate for developing new drugs, imaging agents, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.